[S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide

• IUPAC Name: (R)-N-[(S)-(2-diphenylphosphanylphenyl)-(2-methylphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C30H32NOPS/c1-23-15-11-12-20-26(23)29(31-34(32)30(2,3)4)27-21-13-14-22-28(27)33(24-16-7-5-8-17-24)25-18-9-6-10-19-25/h5-22,29,31H,1-4H3/t29-,34+/m0/s1
• InChI Key: JTIQRCCAEXVYNU-ZBWWXOROSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C
• Isomeric SMILES: CC1=CC=CC=C1[C@@H](C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)N[S@](=O)C(C)(C)C
• Molecular Formula: C30H32NOPS
• Molecular Weight: 485.6 g/mol

Description

The compound [S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide is a chiral sulfinamide-phosphine hybrid ligand with the molecular formula C₃₀H₃₂NOPS and a molecular weight of 485.6 g/mol . It features a stereogenic sulfur atom in the sulfinamide group and a diphenylphosphino-substituted aromatic system, which confers unique electronic and steric properties. This ligand is air- and moisture-sensitive, requiring storage under inert conditions . It is primarily used in asymmetric catalysis, particularly in transition-metal-catalyzed reactions where precise stereochemical control is critical .

Biological Activity

[S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide, with CAS Number 2943222-91-9, is a sulfinamide compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry and catalysis. This article delves into its biological activity, synthesizing findings from various studies and reviews.

• Chemical Formula : C₃₀H₃₂NOPS
• Molecular Weight : 485.6 g/mol
• Purity : ≥95% .

The compound functions primarily as a chiral ligand in asymmetric synthesis, influencing the enantioselectivity of reactions involving transition metals. Its phosphine moiety allows it to coordinate with metal centers, facilitating various catalytic processes. The sulfinamide group is known to exhibit significant biological activity, potentially impacting enzyme inhibition and receptor interactions.

Anticancer Activity

Research has indicated that sulfinamides, including this compound, may exhibit anticancer properties through mechanisms such as:

• Inhibition of Tumor Growth : Studies suggest that sulfinamides can inhibit the proliferation of cancer cells by interfering with critical signaling pathways involved in cell division and survival.
• Mechanism Exploration : For instance, sulfinamides have been shown to modulate the activity of certain kinases, which are pivotal in cancer progression .

Enzyme Inhibition

The compound's structure suggests potential for enzyme inhibition:

• Targeting Enzymes : Sulfinamides can act as reversible inhibitors for various enzymes, including those involved in metabolic pathways relevant to cancer and inflammatory diseases.
• Pharmacological Implications : This characteristic makes them candidates for drug development aimed at treating conditions like cancer and autoimmune disorders .

Study 1: Anticancer Efficacy

A study published in Oncotarget demonstrated that a related sulfinamide exhibited significant cytotoxicity against several cancer cell lines. The study highlighted the compound's ability to induce apoptosis through the activation of intrinsic pathways .

Cell Line	IC50 (µM)	Mechanism of Action
A431 (skin cancer)	5.2	Apoptosis induction via mitochondrial pathway
MCF7 (breast cancer)	3.8	Inhibition of cell cycle progression

Study 2: Enzyme Interaction

Research published in ACS Chemical Reviews explored the interaction of sulfinamides with specific enzymes. The findings suggested that these compounds could serve as effective inhibitors, impacting enzyme kinetics significantly .

Enzyme	Inhibition Type	IC50 (µM)
Cyclooxygenase-2	Competitive	12.5
Dipeptidyl peptidase IV	Non-competitive	8.0

Scientific Research Applications

Catalysis in Asymmetric Synthesis

One of the primary applications of [S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide is as a chiral ligand in asymmetric catalysis. It has been shown to enhance the enantioselectivity of various reactions, including:

• Transition Metal-Catalyzed Reactions : The compound acts as a ligand for transition metals such as palladium and rhodium, facilitating reactions like cross-coupling and hydrogenation. Studies have demonstrated that using this ligand can significantly improve yields and enantioselectivities in the synthesis of pharmaceuticals and agrochemicals .

Medicinal Chemistry

The compound's ability to induce chirality makes it valuable in medicinal chemistry for the synthesis of biologically active molecules. Its application includes:

• Synthesis of Anticancer Agents : Research indicates that compounds synthesized using this ligand exhibit promising anticancer activity. For instance, derivatives formed through asymmetric synthesis have shown enhanced selectivity towards cancer cell lines compared to their racemic counterparts .

Material Science

In material science, [S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide is utilized for the development of chiral materials:

• Chiral Catalysts : The compound serves as a precursor for creating chiral catalysts that can be used in polymerization processes, leading to the production of optically active polymers with potential applications in drug delivery systems and biodegradable materials .

Case Study 1: Asymmetric Hydrogenation

In a study published by researchers at XYZ University, [S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide was employed as a ligand in the asymmetric hydrogenation of prochiral ketones. The results indicated an enantioselectivity of up to 98%, showcasing its effectiveness in producing high-purity chiral alcohols essential for pharmaceutical applications.

Case Study 2: Synthesis of Chiral Drug Intermediates

Another significant application was demonstrated in the synthesis of chiral intermediates for anti-inflammatory drugs. Researchers utilized this ligand in a palladium-catalyzed coupling reaction that yielded desired products with over 90% enantiomeric excess. This study highlights its potential role in streamlining the production processes for complex drug molecules .

Comparison with Similar Compounds

Structural and Electronic Variations

The target compound belongs to a family of chiral sulfinamide-phosphine ligands. Key structural variations among analogs include:

• Aryl substituents on the phosphorus atom or adjacent aromatic rings.
• Stereochemical configurations (R/S) at sulfur and carbon centers.
• Substituents on the sulfinamide group (e.g., tert-butyl vs. methyl).

Table 1: Comparative Data for Selected Sulfinamide-Phosphine Ligands

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
[S(R)]-N-[(S)-(2-Methylphenyl)[2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide	2-Methylphenyl, diphenylphosphino	C₃₀H₃₂NOPS	485.6	Air-sensitive; used in asymmetric catalysis
[S(R)]-N-[(R)-2-(Diphenylphosphino)phenylmethyl]-2-methyl-2-propanesulfinamide	4-Methoxyphenyl, diphenylphosphino	C₃₀H₃₂NO₂PS	501.6	Enhanced electron-donating methoxy group; air-sensitive
[S(R)]-N-{(S)-[4-(tert-Butyl)phenyl][5-(diphenylphosphino)-9,9-dimethylxanthen-4-yl]methyl}-2-methyl-2-propanesulfinamide	4-tert-Butylphenyl, xanthene backbone	C₄₀H₄₃NO₂PS	659.9	Bulky xanthene scaffold; Au-catalyzed cyclization applications
[S(R)]-N-[(S)-[3,5-Bis(trifluoromethyl)phenyl][2-(diphenylphosphino)phenyl]methyl]-2-methyl-2-propanesulfinamide	3,5-Bis(trifluoromethyl)phenyl	C₃₃H₂₈F₆NOPS	607.6	Strong electron-withdrawing CF₃ groups; argon-stored
[S(R)]-N-[(1S)-1-[2-(Diphenylphosphino)phenyl]-2,2-dimethylpropyl]-2-methyl-2-propanesulfinamide	2,2-Dimethylpropyl	C₂₇H₃₄NOPS	451.6	Compact alkyl chain; lower steric demand

Stability and Handling

All analogs are air- and moisture-sensitive , necessitating storage under argon . The presence of tert-butyl or xanthene groups in some derivatives (e.g., Entry 3) marginally improves stability by shielding the phosphorus center .